Cas no 510775-24-3 (9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene)

• Product Name: 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene
• CAS No: 510775-24-3
• MF: C₅₇H₄₀N₂
• MW: 752.940914154053
• MDL: MFCD12022432
• CID: 2357907
• PubChem ID: 354333530
• Update Time: 2025-05-23

9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene Chemical and Physical Properties

Names and Identifiers

• N,N'-(3,3'-(9H-fluorene-9,9-diyl)bis(3,1-phenylene))bis(N-phenylnaphthalen-2-amine)
• 9,9-bis[4-(N-naphthalen-1-yl-N-phenylamino)-phenyl]-9H-fluorene
• 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene
• NPBAPF
• 9,9-Bis[4-(N,N'-bis-naphthalen-2-yl-N,N'-bis-phenyl-amino)-phenyl]-9H-fluorene
• N-[4-[9-[4-(N-naphthalen-1-ylanilino)phenyl]fluoren-9-yl]phenyl]-N-phenylnaphthalen-1-amine
• N,N'-((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(N-phenylnaphthalen-1-amine)
• 9-bis[4-(N-naphthalen-1-yl-N-phenylamino)-phenyl]-9H-fluorene
• B4979
• N-[4-[9-[4-[N-(1-naphthyl)anilino]phenyl]fluoren-9-yl]phenyl]-N-phenyl-naphthalen-1-amine
• 510775-24-3
• SCHEMBL14867535
• MFCD12022432
• AKOS027254624
• N-[4-(9-{4-[naphthalen-1-yl(phenyl)amino]phenyl}fluoren-9-yl)phenyl]-N-phenylnaphthalen-1-amine
• AS-87297

• MDL： MFCD12022432
• Inchi： 1S/C57H40N2/c1-3-21-45(22-4-1)58(55-31-15-19-41-17-7-9-25-49(41)55)47-37-33-43(34-38-47)57(53-29-13-11-27-51(53)52-28-12-14-30-54(52)57)44-35-39-48(40-36-44)59(46-23-5-2-6-24-46)56-32-16-20-42-18-8-10-26-50(42)56/h1-40H
• InChI Key： LKFCORSLOUZJMB-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1=CC=CC2C=CC=CC1=2)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2=CC=CC3C=CC=CC2=3)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 752.319149284g/mol
• Monoisotopic Mass: 752.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 59
• Rotatable Bond Count: 8
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 15.6

Experimental Properties

• Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-11 g/L) (25 ºC),

9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene

9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene (CAS No. 510775-24-3): A High-Performance Organic Semiconductor Material

9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene (CAS No. 510775-24-3) is an advanced organic semiconductor compound that has gained significant attention in the field of optoelectronics and organic electronics. This fluorene-based derivative exhibits exceptional charge transport properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic devices.

The molecular structure of 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene features a central fluorene core with two N-(1-naphthyl)anilino substituents at the 9-position. This unique architecture contributes to its excellent thermal stability and film-forming properties, which are crucial for device fabrication. Researchers have particularly focused on this compound due to its high hole mobility and good solubility in common organic solvents.

Recent advancements in flexible electronics and wearable technology have increased demand for high-performance organic semiconductors like 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene. The compound's ability to maintain performance under mechanical stress makes it suitable for next-generation foldable displays and stretchable electronic devices. These applications align with current market trends toward eco-friendly electronics and energy-efficient technologies.

In the field of OLED displays, 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene has shown remarkable potential as a hole transport material (HTM). Its high triplet energy level helps prevent exciton quenching, leading to improved device efficiency. Many display manufacturers are exploring this material as an alternative to conventional inorganic semiconductors, driven by the growing demand for high-resolution screens in smartphones and televisions.

The synthesis of 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene typically involves a multi-step process that includes Buchwald-Hartwig coupling reactions. Researchers continue to optimize the synthesis route to improve yield and purity, addressing common questions about cost-effective production methods for organic semiconductors. The compound's purification process is particularly important for achieving the high purity levels required for electronic applications.

From an environmental perspective, 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene represents part of the shift toward green electronics. Unlike some traditional semiconductor materials, it doesn't contain heavy metals and offers potential for low-temperature processing, which reduces energy consumption during device manufacturing. These characteristics make it attractive for companies focusing on corporate sustainability and environmentally responsible production.

The optical properties of 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene have been extensively studied. It exhibits strong absorption in the UV-visible region and demonstrates good photoluminescence quantum yield. These properties are particularly valuable for applications in light-emitting devices and optical sensors, areas that are experiencing rapid growth due to advancements in Internet of Things (IoT) technologies.

Market analysts predict steady growth for the organic semiconductor industry, with compounds like 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene playing a significant role. The global push for energy-efficient lighting solutions and the increasing adoption of OLED technology in various consumer products are key drivers for this market expansion. Researchers are particularly interested in how this material performs in tandem OLED structures and hybrid organic-inorganic devices.

In academic circles, 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene has become a subject of numerous studies investigating structure-property relationships in organic semiconductors. Scientists are exploring modifications to its molecular structure to further enhance its charge transport characteristics and environmental stability. These research efforts align with the broader scientific community's focus on materials design and molecular engineering for advanced applications.

The commercial availability of 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene has improved in recent years, with several specialty chemical suppliers now offering the compound in research quantities. However, challenges remain in scaling up production to meet potential industrial demand, particularly regarding batch-to-batch consistency and long-term stability of the material. These factors are critical for companies considering its adoption in commercial products.

Looking forward, 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene is expected to contribute to advancements in printed electronics and large-area flexible devices. Its compatibility with solution processing techniques makes it suitable for roll-to-roll manufacturing methods, which could significantly reduce production costs for electronic components. These developments are particularly relevant to the growing field of smart packaging and disposable electronics.

For researchers and industry professionals working with 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene, proper handling and storage are essential to maintain its performance characteristics. The material should be protected from moisture and prolonged exposure to light, with storage recommended under inert atmosphere conditions when possible. These precautions help ensure consistent results in device fabrication and testing.

The patent landscape surrounding 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene and related compounds has become increasingly active, reflecting the commercial potential of this material. Companies are investing in intellectual property protection for specific applications and formulations, particularly in the display technology sector. This competitive environment is driving innovation in both material performance and device integration techniques.

As the field of organic electronics continues to evolve, 9,9-Bis[4-[N-(1-naphthyl)anilino]phenyl]fluorene remains at the forefront of materials research. Its combination of electronic properties, processability, and environmental advantages positions it as a key component in the development of next-generation electronic devices. Ongoing research will likely uncover new applications and further optimize its performance for specific technological needs.